Cas no 2199061-70-4 (3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one)

• Product Name: 3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one
• CAS No: 2199061-70-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5326308
• Update Time: 2025-06-16

3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methylpyridin-2-yl)oxy]pyrrolidin-2-one
• 3-(4-methylpyridin-2-yl)oxypyrrolidin-2-one
• 3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one

• Inchi： 1S/C10H12N2O2/c1-7-2-4-11-9(6-7)14-8-3-5-12-10(8)13/h2,4,6,8H,3,5H2,1H3,(H,12,13)
• InChI Key： RSDLGKDPQBUXAT-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CN=1)C1C(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 1
• Topological Polar Surface Area: 51.2

Additional information on 3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one

Introduction to 3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one (CAS No. 2199061-70-4)

3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2199061-70-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrrolidinone core linked to a 4-methylpyridine moiety, which contributes to its distinctive chemical behavior and reactivity.

The< strong>3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one molecule exhibits a balance of flexibility and rigidity, making it a valuable scaffold for designing novel bioactive molecules. The presence of the pyrrolidinone ring enhances its solubility in both polar and non-polar solvents, facilitating its use in various chemical reactions and formulations. Additionally, the 4-methylpyridine substituent introduces electronic and steric effects that can be fine-tuned to modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one. Research studies have demonstrated its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's ability to serve as a building block for drug molecules is attributed to its versatile reactivity, which allows for modifications at multiple sites. These modifications can be tailored to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles.

One of the most compelling aspects of< strong>3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one is its role in the development of targeted therapies. The pyrrolidinone moiety is known to interact with various biological receptors and enzymes, making it a promising candidate for treating a range of diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. This suggests that< strong>3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one could be a key component in creating novel anticancer agents.

The synthesis of< strong>3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the condensation of appropriately substituted pyrroles with ketones, followed by functional group interconversions to introduce the necessary oxygenated side chains. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of< strong>3-[(4-Methylpyridin-2-yl)oxy]pyrrolidin-2-one are also subjects of extensive research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the human body. These studies are crucial for optimizing drug delivery systems and ensuring that the compound reaches its intended target site at effective concentrations. The ADME data also help in predicting potential side effects and interactions with other medications.

In conclusion, 3-[ (4-Methylpyridin - 2 - yl ) oxy ] py rrol id i n - 2 - one (CAS No. 2199061 - 70 - 4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the creation of innovative therapeutic agents that address unmet medical needs.